3-Bromo-2-phosphonooxyprop-2-enoic acid
Description
3-Bromo-2-phosphonooxyprop-2-enoic acid is a brominated α,β-unsaturated carboxylic acid derivative featuring a phosphonooxy group at the 2-position. This compound combines the reactivity of an enoic acid (due to the conjugated double bond) with the electron-withdrawing effects of bromine and the phosphate group.
Properties
Molecular Formula |
C3H4BrO6P |
|---|---|
Molecular Weight |
246.94 g/mol |
IUPAC Name |
3-bromo-2-phosphonooxyprop-2-enoic acid |
InChI |
InChI=1S/C3H4BrO6P/c4-1-2(3(5)6)10-11(7,8)9/h1H,(H,5,6)(H2,7,8,9) |
InChI Key |
VBGFKOJASDELJL-UHFFFAOYSA-N |
Canonical SMILES |
C(=C(C(=O)O)OP(=O)(O)O)Br |
Synonyms |
phosphoenol-3-bromopyruvate PPE-3-BP |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Brominated Propenoic Acid Derivatives
*Calculated based on standard atomic weights.
Key Structural and Functional Differences
Aromatic vs. Aliphatic Substituents: Compounds like 3-(4-bromobenzoyl)prop-2-enoic acid (benzoyl group) and 3-(5-bromofuran-2-yl) derivatives exhibit extended conjugation, altering UV absorption and reactivity in cycloaddition reactions .
Applications: Heterocyclic Synthesis: 3-(4-bromobenzoyl)prop-2-enoic acid reacts with nucleophiles (e.g., ethyl cyanoacetate) to form pyridine derivatives, useful in medicinal chemistry . Pharmaceutical Intermediates: The bromofuran-containing analog () is tailored for targeted synthesis due to furan’s bioactivity . Safety Profiles: Ethoxy-substituted derivatives (e.g., ) have documented safety data, emphasizing handling precautions for industrial use .
Crystallography and Hydrogen Bonding: Methoxy-substituted analogs (e.g., ) form predictable hydrogen-bonding networks, aiding in crystal engineering . The phosphonooxy variant likely exhibits similar utility but with stronger intermolecular interactions due to the phosphate group.
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